3-Amino-4-methoxy-2,2-dimethylbutanoic acid
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-4-methoxy-2,2-dimethylbutanoic acid can be achieved through several methods. One common approach involves the use of boron reagents in Suzuki–Miyaura coupling reactions . This method is favored due to its mild reaction conditions and functional group tolerance . Another method involves the synthesis of indole derivatives, which are prevalent in selected alkaloids .
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
3-Amino-4-methoxy-2,2-dimethylbutanoic acid undergoes several types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.
Substitution: This reaction involves the replacement of one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include organoboron compounds, which are known for their potential Lewis acidity and ability to form reversible covalent bonds with dehydration . The conditions for these reactions are typically mild and environmentally friendly .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, the use of organoboron compounds in dehydrative amidation reactions can lead to the formation of amides and peptides .
Scientific Research Applications
3-Amino-4-methoxy-2,2-dimethylbutanoic acid has several scientific research applications, including:
Chemistry: It is used as a reagent in various organic synthesis reactions.
Biology: It is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of various chemical intermediates and products.
Mechanism of Action
The mechanism of action of 3-Amino-4-methoxy-2,2-dimethylbutanoic acid involves its interaction with specific molecular targets and pathways. For example, it may act as a catalyst in certain chemical reactions, facilitating the formation of new bonds and products . The exact molecular targets and pathways involved are still under investigation.
Comparison with Similar Compounds
Similar Compounds
3-Amino-2-methylbutanoic acid: This compound has a similar structure but lacks the methoxy group present in 3-Amino-4-methoxy-2,2-dimethylbutanoic acid.
3-Amino-4-methoxyacetanilide: This compound has a similar methoxy group but differs in its overall structure and functional groups.
Uniqueness
This compound is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. Its methoxy group and dimethylbutanoic acid backbone make it a valuable compound for various research applications .
Properties
Molecular Formula |
C7H15NO3 |
---|---|
Molecular Weight |
161.20 g/mol |
IUPAC Name |
3-amino-4-methoxy-2,2-dimethylbutanoic acid |
InChI |
InChI=1S/C7H15NO3/c1-7(2,6(9)10)5(8)4-11-3/h5H,4,8H2,1-3H3,(H,9,10) |
InChI Key |
UUQNALMMXSEGEQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C(COC)N)C(=O)O |
Origin of Product |
United States |
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